Cas no 1593922-86-1 (1-Fluoro-4-(2-iodo-1-methoxyethyl)benzene)

• Product Name: 1-Fluoro-4-(2-iodo-1-methoxyethyl)benzene
• CAS No: 1593922-86-1
• MF: C₉H₁₀FIO
• MW: 280.077978610992
• CID: 5707629
• PubChem ID: 114771967
• Update Time: 2025-06-13

1-Fluoro-4-(2-iodo-1-methoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-4-(2-iodo-1-methoxyethyl)benzene
• EN300-1134232
• 1593922-86-1
• Benzene, 1-fluoro-4-(2-iodo-1-methoxyethyl)-

• Inchi： 1S/C9H10FIO/c1-12-9(6-11)7-2-4-8(10)5-3-7/h2-5,9H,6H2,1H3
• InChI Key： VTWJXGQYYKJNPH-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC(=CC=1)F)OC

Computed Properties

• Exact Mass: 279.97604g/mol
• Monoisotopic Mass: 279.97604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.658±0.06 g/cm3(Predicted)
• Boiling Point: 244.7±35.0 °C(Predicted)

Additional information on 1-Fluoro-4-(2-iodo-1-methoxyethyl)benzene

Comprehensive Overview of 1-Fluoro-4-(2-iodo-1-methoxyethyl)benzene (CAS No. 1593922-86-1)

1-Fluoro-4-(2-iodo-1-methoxyethyl)benzene (CAS 1593922-86-1) is a fluorinated aromatic compound with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique fluoro and iodo functional groups, serves as a versatile intermediate in the development of complex molecules. Its molecular structure, featuring a methoxyethyl side chain, enhances its reactivity in cross-coupling reactions, making it a valuable tool for chemists exploring C-C bond formation and heterocyclic synthesis.

In recent years, the demand for fluorinated building blocks like 1-Fluoro-4-(2-iodo-1-methoxyethyl)benzene has surged due to their role in designing bioactive compounds and agrochemicals. Researchers are particularly interested in its potential for creating PET imaging probes, given the radioactive isotope compatibility of iodine. The compound’s electron-withdrawing properties also align with trends in sustainable chemistry, as it facilitates milder reaction conditions, reducing energy consumption.

From an industrial perspective, CAS 1593922-86-1 is often discussed in forums focusing on scalable synthetic routes and green chemistry. A frequent query among chemists is how to optimize its synthesis to minimize byproducts—a topic tied to the broader circular economy movement. Additionally, its stability under microwave-assisted reactions has made it a subject of interest in high-throughput screening studies, addressing the need for faster drug discovery pipelines.

The compound’s nomenclature, 1-Fluoro-4-(2-iodo-1-methoxyethyl)benzene, reflects its IUPAC naming conventions, but users often search for variants like "fluoro iodo benzene derivative" or "methoxyethyl benzene synthesis". These long-tail keywords highlight its relevance in niche research areas. Analytical techniques such as NMR and HPLC are critical for purity verification, a common concern for buyers sourcing high-grade materials for preclinical studies.

Emerging applications of 1593922-86-1 include its use in metal-catalyzed reactions, where it acts as a substrate for palladium-catalyzed couplings. This aligns with the growing emphasis on transition-metal catalysis in academic and industrial labs. Environmental considerations also drive innovation, with studies exploring its degradation pathways to ensure compliance with REACH regulations.

In summary, 1-Fluoro-4-(2-iodo-1-methoxyethyl)benzene exemplifies the intersection of structural versatility and functional diversity in modern chemistry. Its role in advancing precision medicine and material science underscores its importance, while its synthetic adaptability meets the demands of both traditional and cutting-edge research methodologies.